Cas no 2228477-43-6 (5-(2-azidoethyl)-1-bromo-2,3-dimethoxybenzene)

• Product Name: 5-(2-azidoethyl)-1-bromo-2,3-dimethoxybenzene
• CAS No: 2228477-43-6
• MF: C₁₀H₁₂BrN₃O₂
• MW: 286.12518119812
• CID: 6406505
• PubChem ID: 165883592
• Update Time: 2025-10-28

5-(2-azidoethyl)-1-bromo-2,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-(2-azidoethyl)-1-bromo-2,3-dimethoxybenzene
• EN300-1935237
• 2228477-43-6

• Inchi： 1S/C10H12BrN3O2/c1-15-9-6-7(3-4-13-14-12)5-8(11)10(9)16-2/h5-6H,3-4H2,1-2H3
• InChI Key： BREKJFVEOWVXNZ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CCN=[N+]=[N-])OC)OC

Computed Properties

• Exact Mass: 285.01129g/mol
• Monoisotopic Mass: 285.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 32.8Ų

Additional information on 5-(2-azidoethyl)-1-bromo-2,3-dimethoxybenzene

Comprehensive Overview of 5-(2-azidoethyl)-1-bromo-2,3-dimethoxybenzene (CAS No. 2228477-43-6)

In the realm of organic chemistry, 5-(2-azidoethyl)-1-bromo-2,3-dimethoxybenzene (CAS No. 2228477-43-6) stands out as a versatile intermediate with significant applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique azidoethyl and bromo-dimethoxybenzene functional groups, has garnered attention for its role in click chemistry, drug discovery, and polymer synthesis. Researchers and industry professionals are increasingly exploring its potential, especially in the context of bioorthogonal chemistry and targeted drug delivery systems.

The molecular structure of 5-(2-azidoethyl)-1-bromo-2,3-dimethoxybenzene features a benzene ring substituted with a bromo group at the 1-position and dimethoxy groups at the 2- and 3-positions. The 2-azidoethyl side chain at the 5-position introduces reactivity that is pivotal for Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern click chemistry. This property makes the compound invaluable for labeling biomolecules, designing fluorescent probes, and developing bioconjugates.

Recent advancements in green chemistry have highlighted the demand for sustainable synthesis routes for compounds like 5-(2-azidoethyl)-1-bromo-2,3-dimethoxybenzene. Researchers are investigating catalyst-free and solvent-free methodologies to reduce environmental impact. Additionally, the compound’s compatibility with microwave-assisted synthesis has been explored to enhance yield and efficiency, addressing the growing need for time-efficient chemical processes in industrial settings.

The pharmaceutical industry has shown keen interest in 5-(2-azidoethyl)-1-bromo-2,3-dimethoxybenzene due to its potential as a building block for small-molecule drugs. Its azide functionality enables facile conjugation with alkynes, making it ideal for constructing drug-like scaffolds and proteolysis-targeting chimeras (PROTACs). These applications align with the rising trend of precision medicine and personalized therapeutics, where modular chemical tools are essential.

In material science, this compound has been utilized to engineer functionalized polymers and smart materials. Its ability to participate in polymer crosslinking and surface modification has opened doors to innovations in biocompatible coatings and stimuli-responsive hydrogels. Such materials are critical for tissue engineering and controlled release systems, areas that are currently at the forefront of biomedical research.

From an analytical perspective, 5-(2-azidoethyl)-1-bromo-2,3-dimethoxybenzene poses intriguing challenges and opportunities. Techniques like NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize its purity and stability. The compound’s UV absorption properties also make it suitable for photochemical studies, particularly in the development of light-activated therapeutics.

As the scientific community continues to explore the boundaries of functionalized aromatics, 5-(2-azidoethyl)-1-bromo-2,3-dimethoxybenzene remains a compound of enduring relevance. Its multifaceted applications—from drug discovery to advanced materials—underscore its importance in contemporary chemistry. Future research will likely focus on optimizing its synthesis, expanding its utility in bioconjugation, and unlocking new roles in nanotechnology and catalysis.